![molecular formula C22H28N4O2 B5678656 4-benzyl-1-{2-oxo-2-[4-(1H-pyrazol-1-ylmethyl)piperidin-1-yl]ethyl}pyrrolidin-2-one](/img/structure/B5678656.png)
4-benzyl-1-{2-oxo-2-[4-(1H-pyrazol-1-ylmethyl)piperidin-1-yl]ethyl}pyrrolidin-2-one
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Overview
Description
Synthesis Analysis
The synthesis of compounds akin to "4-benzyl-1-{2-oxo-2-[4-(1H-pyrazol-1-ylmethyl)piperidin-1-yl]ethyl}pyrrolidin-2-one" often involves multi-step reactions, including the formation of heterocyclic rings, amide bond formation, and modifications of functional groups. An example is the synthesis of 4-{4-[(4-(2-Oxo-2,3-dihydro-1H-benzimidazol-1-yl)piperidin-1-yl)benzyl]}-3-phenyl-3H-pyrrolo[2,3-c]quinoline, which demonstrated a multi-step pathway to achieve the target structure, potentially offering insights into similar synthetic routes for the compound (Guillon et al., 2018).
Molecular Structure Analysis
The molecular structure of compounds containing elements similar to the queried chemical is characterized by X-ray diffraction analysis. For instance, the study of hydroxy derivatives of hydropyridine, including a benzyl and pyrrolidine ring system, provides insights into the conformational flexibility and the potential for forming an extended network of intramolecular and intermolecular hydrogen bonds, which could be relevant for understanding the structural characteristics of "this compound" (Kuleshova & Khrustalev, 2000).
Chemical Reactions and Properties
Compounds with structural similarities to the queried chemical often undergo various chemical reactions, including cycloadditions, substitutions, and redox reactions. For example, the reaction of 4-hydroxy-6-methyl-2-pyridone with benzylidenemalononitriles demonstrates the potential for cyclization and formation of fused ring systems, which could be applicable to the synthesis and reactivity of "this compound" (Mekheimer et al., 1997).
Physical Properties Analysis
The physical properties of such compounds are influenced by their molecular structure, including melting points, boiling points, solubility, and crystal structure. Studies on similar compounds provide a basis for understanding the physical characteristics of the compound , such as the analysis of the crystal and molecular structures of hydroxy derivatives of hydropyridine (Kuleshova & Khrustalev, 2000).
properties
IUPAC Name |
4-benzyl-1-[2-oxo-2-[4-(pyrazol-1-ylmethyl)piperidin-1-yl]ethyl]pyrrolidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H28N4O2/c27-21-14-20(13-18-5-2-1-3-6-18)15-25(21)17-22(28)24-11-7-19(8-12-24)16-26-10-4-9-23-26/h1-6,9-10,19-20H,7-8,11-17H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MPMKCFZYMYKBKN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CN2C=CC=N2)C(=O)CN3CC(CC3=O)CC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H28N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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